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Compound of Interest

Compound Name: 3-Ethoxypentane

Cat. No.: B13972614 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical constants of 3-
Ethoxypentane (CAS No: 36749-13-0), a valuable organic compound. The information herein

is intended to support research, development, and quality control activities where this ether is

utilized. All quantitative data is presented in a clear, tabular format for ease of reference and

comparison. Furthermore, detailed experimental protocols for the determination of its principal

physical properties are provided.

Core Physical and Chemical Properties of 3-
Ethoxypentane
3-Ethoxypentane, with the molecular formula C7H16O, is a branched ether.[1] Its structural

characteristics influence its physical properties, making it a subject of interest in various

chemical applications, including its potential as a solvent.[1]

Summary of Physical Constants
The following table summarizes the key physical constants of 3-Ethoxypentane. It is important

to note that some of these values are estimates and should be confirmed by experimental data

for critical applications.
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Property Value Source

Molecular Formula C7H16O [1][2][3][4][5]

Molecular Weight 116.20 g/mol [1][2][3][6]

Boiling Point 109 °C at 760 mmHg [1][2][3][4]

Melting Point -95.35 °C (estimate) [2][3][7]

Density 0.77 g/cm³ [1][2][4]

Refractive Index 1.395 [3][4]

Flash Point 9 °C [1][2][3][4]

Vapor Pressure 29.6 mmHg at 25 °C [2][4]

XLogP3 2.3 [2][6][7]

Hydrogen Bond Acceptor

Count
1 [2][6][7]

Rotatable Bond Count 4 [2][6][7]

Experimental Protocols for Determination of
Physical Constants
The following sections detail the standard methodologies for the experimental determination of

the key physical constants of liquid organic compounds like 3-Ethoxypentane.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure compound, the boiling point is a characteristic physical property.[8]

Methodology: Capillary Method

A simple and effective method for determining the boiling point of an organic liquid is the

capillary method.[8]
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Sample Preparation: A small amount of the liquid sample (a few milliliters) is placed in a

small test tube.[9]

Apparatus Setup: A capillary tube, sealed at one end, is inverted and placed into the liquid in

the test tube.[8] The test tube is then securely clamped and a thermometer is immersed in

the liquid, ensuring the bulb is close to the capillary opening but not touching the bottom of

the test tube.

Heating: The apparatus is gently heated in a water or oil bath.[9]

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. Heating is continued until a steady stream of bubbles is observed.

Cooling and Measurement: The heat source is then removed, and the liquid is allowed to

cool. The boiling point is the temperature at which the liquid just begins to enter the capillary

tube.[8] This indicates that the vapor pressure of the sample is equal to the atmospheric

pressure inside the capillary tube.[8]

Determination of Density
Density is the mass of a substance per unit of volume and is a fundamental physical property.

Methodology: Gravimetric Method

Weighing the Pycnometer: A clean, dry pycnometer (a small glass flask of a specific volume)

is accurately weighed.

Filling the Pycnometer: The pycnometer is filled with the liquid sample, ensuring there are no

air bubbles. The stopper is inserted, and any excess liquid is carefully wiped from the

outside.

Weighing the Filled Pycnometer: The filled pycnometer is weighed to determine the mass of

the liquid.

Volume Determination: The volume of the pycnometer is determined by filling it with a liquid

of known density (e.g., deionized water) at a specific temperature and weighing it. The

volume can then be calculated.
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Calculation: The density of the sample is calculated by dividing the mass of the liquid by the

volume of the pycnometer.

Determination of Refractive Index
The refractive index of a liquid is the ratio of the speed of light in a vacuum to the speed of light

in the liquid.[10] It is a characteristic property that can be used to identify a substance and

assess its purity.[10]

Methodology: Using an Abbé Refractometer

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index.

Sample Application: A few drops of the liquid sample are placed on the prism of the

refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the controls until the dividing line between the light and dark fields

is sharp and centered in the crosshairs.

Reading: The refractive index is read directly from the instrument's scale.

Temperature Correction: The refractive index is temperature-dependent.[10] Measurements

are typically made at a standard temperature (e.g., 20°C or 25°C). If the measurement is

performed at a different temperature, a correction factor must be applied.[10]

Logical Workflow for Physical Constant
Determination
The following diagram illustrates the logical workflow for the experimental determination of the

physical constants of 3-Ethoxypentane.
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Workflow for Physical Constant Determination of 3-Ethoxypentane

Sample Preparation

Experimental Determination

Data Analysis and Reporting

Obtain pure 3-Ethoxypentane sample

Boiling Point Determination
(Capillary Method)

Density Measurement
(Gravimetric Method)

Refractive Index Measurement
(Abbé Refractometer)

Record and Tabulate Data

Compare with Literature Values

Generate Technical Report

Click to download full resolution via product page

Caption: Logical workflow for the determination of physical constants.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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